Cas no 2227780-50-7 (rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 2227780-50-7
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6454993
• PubChem ID: 165613519
• Update Time: 2025-06-24

rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
• 2227780-50-7
• EN300-1742632

• Inchi： 1S/C11H19N3/c1-11(2,3)14-7-9(6-13-14)10-4-8(10)5-12/h6-8,10H,4-5,12H2,1-3H3/t8-,10+/m0/s1
• InChI Key： IWWZHUTXAJYONY-WCBMZHEXSA-N
• SMILES： N1(C(C)(C)C)C=C(C=N1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Introduction to rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227780-50-7)

Rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227780-50-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as rac-(1R,2R)-CPMA, is characterized by its unique cyclopropyl and pyrazole moieties, which contribute to its distinct chemical and biological properties.

The structural complexity of rac-(1R,2R)-CPMA makes it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents. The cyclopropyl ring, a three-membered carbon ring, imparts significant strain to the molecule, which can influence its reactivity and conformational behavior. The pyrazole moiety, on the other hand, is a five-membered heterocyclic ring containing two nitrogen atoms, which is known for its bioisosteric properties and ability to form hydrogen bonds with biological targets.

Recent studies have highlighted the potential of rac-(1R,2R)-CPMA in modulating various biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The researchers found that rac-(1R,2R)-CPMA selectively binds to GPCRs involved in pain signaling and inflammation, suggesting its potential as a lead compound for developing new analgesic and anti-inflammatory drugs.

In addition to its GPCR modulation properties, rac-(1R,2R)-CPMA has also shown promise in neuropharmacology. A 2023 study in the European Journal of Pharmacology demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects in animal models of neurodegenerative diseases. The study found that rac-(1R,2R)-CPMA reduces oxidative stress and inhibits neuroinflammation, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of rac-(1R,2R)-CPMA has been optimized through various synthetic routes to improve yield and purity. One notable method involves the use of asymmetric catalysis to achieve high enantioselectivity. A 2023 paper in Organic Letters described a novel palladium-catalyzed asymmetric synthesis route that yields high levels of the desired enantiomer with excellent diastereoselectivity. This advancement in synthetic methodology has facilitated the large-scale production of rac-(1R,2R)-CPMA, making it more accessible for further research and development.

The pharmacokinetic properties of rac-(1R,2R)-CPMA have also been extensively studied to understand its behavior in biological systems. Research has shown that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, preclinical studies have indicated that rac-(1R,2R)-CPMA exhibits low toxicity and good safety profiles in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,2R)-CPMA in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects without major adverse events. These findings have paved the way for further clinical investigations and potential approval as a new drug candidate.

In conclusion, rac-(1R,2R)-CPMA (CAS No. 2227780-50-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents targeting pain management, inflammation reduction, and neuroprotection. Ongoing research and clinical trials continue to uncover new insights into the potential of this compound, underscoring its significance in advancing medical science.